6-((4-(3-methoxyphenyl)-5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(3-methoxyphenyl)-5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H24N6O4S/c1-31-16-7-5-6-15(12-16)27-17(10-14-11-18(28)23-20(30)22-14)24-25-21(27)32-13-19(29)26-8-3-2-4-9-26/h5-7,11-12H,2-4,8-10,13H2,1H3,(H2,22,23,28,30)
• InChI Key: VFVYLXZBKRPFCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)N3CCCCC3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H24N6O4S
• Molecular Weight: 456.5 g/mol

Description

6-((4-(3-methoxyphenyl)-5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H24N6O4S and its molecular weight is 456.52. The purity is usually 95%.
BenchChem offers high-quality 6-((4-(3-methoxyphenyl)-5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((4-(3-methoxyphenyl)-5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The compound has been utilized in the synthesis of various heterocyclic compounds, exhibiting potential as an initiative for creating novel chemical structures. These synthesized structures include benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, with detailed characterization based on elemental and spectral analysis (Abu‐Hashem et al., 2020).

Biological and Pharmacological Activities

• Antimicrobial Activity : Several synthesized derivatives have shown significant biological activity against a range of microorganisms, making them potential candidates for antimicrobial applications (Suresh et al., 2016).
• Anti-inflammatory and Analgesic Properties : The compound has been used as a base for creating derivatives with notable anti-inflammatory and analgesic activities. This suggests its potential in the development of new therapeutic agents (Abu‐Hashem & Youssef, 2011).
• Anticancer Potential : Derivatives of the compound have been studied for their potential as EGFR inhibitors in cancer treatment, with some showing promising anti-cancer properties through molecular docking studies (Karayel, 2021).

Other Applications

• Insecticidal Activity : Some pyridine derivatives related to this compound have shown strong insecticidal activities, highlighting its potential use in pest control (Bakhite et al., 2014).
• Herbicidal Activity : Derivatives of the compound have demonstrated herbicidal properties, suggesting its potential use in agriculture (Nezu et al., 1996).